Cas no 61829-99-0 (2,6-Pyridinedicarboxylic acid, 3-mercapto-)
61829-99-0 structure
Product Name:2,6-Pyridinedicarboxylic acid, 3-mercapto-
CAS No:61829-99-0
MF:C7H5NO4S
MW:199.183900594711
CID:465159
PubChem ID:12361214
Update Time:2025-04-19
2,6-Pyridinedicarboxylic acid, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarboxylic acid, 3-mercapto-
- 3-sulfanylpyridine-2,6-dicarboxylic acid
- CHEMBL3252128
- DTXSID80494089
- 61829-99-0
-
- Inchi: 1S/C7H5NO4S/c9-6(10)3-1-2-4(13)5(8-3)7(11)12/h1-2,13H,(H,9,10)(H,11,12)
- InChI Key: ALOFVOSMDQCFOJ-UHFFFAOYSA-N
- SMILES: SC1=CC=C(C(=O)O)N=C1C(=O)O
Computed Properties
- Exact Mass: 198.99395
- Monoisotopic Mass: 198.99392881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- PSA: 87.49
2,6-Pyridinedicarboxylic acid, 3-mercapto- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
61829-99-0 (2,6-Pyridinedicarboxylic acid, 3-mercapto-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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